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Compound of Interest

Compound Name: Lithol Rubine BK

Cat. No.: B12516396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of Lithol Rubine BK, a synthetic azo dye. The

following sections detail its chemical structure, physicochemical properties, and the established

protocol for its synthesis, offering valuable information for its application in research and

development.

Core Molecular and Physicochemical Data
Lithol Rubine BK, systematically named Calcium (4Z)-4-[(4-methyl-2-

sulfonatophenyl)hydrazono]-3-oxo-2-naphthalenecarboxylate, is a prominent member of the

azo dye class.[1][2] Its distinct red hue and properties have led to its use in various industrial

applications. A summary of its key quantitative data is presented below for ease of reference

and comparison.
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Property Value Unit

Molecular Formula C₁₈H₁₂CaN₂O₆S -

Molecular Weight 424.44 g/mol [1][3][4]

CAS Number 5281-04-9 -[1][3][4][5][6]

Appearance Red powder -[1][2][5]

Melting Point 310 - 311 °C[5]

Absorption Maximum (λmax) ~442
nm (in dimethylformamide)[1]

[2][5][6]

Density 1.60 g/cm³[7]

Heat Resistance 180 (min) °C[7]

Solubility Profile
Solvent Solubility

Hot Water Slightly soluble[1][2][5][6]

Cold Water Insoluble[1][2][5][6]

Ethanol Insoluble[1][2][5][6]

Molecular Structure
The molecular architecture of Lithol Rubine BK is characterized by an azo linkage (-N=N-)

connecting a sulfonated toluene derivative to a naphthoic acid moiety. The presence of the

sulfonic acid and carboxylic acid groups facilitates the formation of a calcium salt, which is the

common commercial form of this pigment.

Caption: Molecular components of Lithol Rubine BK.

Experimental Protocol: Synthesis
The synthesis of Lithol Rubine BK is a classic example of an azo coupling reaction. This

process involves two key stages: diazotization of an aromatic amine followed by coupling with a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Lithol_Rubine_BK
https://www.sigmaaldrich.com/HK/zh/product/sial/90689
https://www.sigmaaldrich.com/TW/zh/product/usp/1369055
https://en.wikipedia.org/wiki/Lithol_Rubine_BK
https://www.sigmaaldrich.com/HK/zh/product/sial/90689
https://www.sigmaaldrich.com/TW/zh/product/usp/1369055
https://www.atamanchemicals.com/lithol-rubine-bk_u28003/
https://www.chemeurope.com/en/encyclopedia/Lithol_Rubine_BK.html
https://en.wikipedia.org/wiki/Lithol_Rubine_BK
https://www.atamanchemicals.com/e-180-lithol-rubine-bk_u27833/
https://www.atamanchemicals.com/lithol-rubine-bk_u28003/
https://www.atamanchemicals.com/lithol-rubine-bk_u28003/
https://en.wikipedia.org/wiki/Lithol_Rubine_BK
https://www.atamanchemicals.com/e-180-lithol-rubine-bk_u27833/
https://www.atamanchemicals.com/lithol-rubine-bk_u28003/
https://www.chemeurope.com/en/encyclopedia/Lithol_Rubine_BK.html
https://dimacolor.en.made-in-china.com/product/OvZQPfArggVz/China-Organic-Pigment-Red-57-1-LITHOL-RUBINE-BK-General-Use-Type.html
https://dimacolor.en.made-in-china.com/product/OvZQPfArggVz/China-Organic-Pigment-Red-57-1-LITHOL-RUBINE-BK-General-Use-Type.html
https://en.wikipedia.org/wiki/Lithol_Rubine_BK
https://www.atamanchemicals.com/e-180-lithol-rubine-bk_u27833/
https://www.atamanchemicals.com/lithol-rubine-bk_u28003/
https://www.chemeurope.com/en/encyclopedia/Lithol_Rubine_BK.html
https://en.wikipedia.org/wiki/Lithol_Rubine_BK
https://www.atamanchemicals.com/e-180-lithol-rubine-bk_u27833/
https://www.atamanchemicals.com/lithol-rubine-bk_u28003/
https://www.chemeurope.com/en/encyclopedia/Lithol_Rubine_BK.html
https://en.wikipedia.org/wiki/Lithol_Rubine_BK
https://www.atamanchemicals.com/e-180-lithol-rubine-bk_u27833/
https://www.atamanchemicals.com/lithol-rubine-bk_u28003/
https://www.chemeurope.com/en/encyclopedia/Lithol_Rubine_BK.html
https://www.benchchem.com/product/b12516396?utm_src=pdf-body
https://www.benchchem.com/product/b12516396?utm_src=pdf-body
https://www.benchchem.com/product/b12516396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12516396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


coupling agent.

Materials:

4-Amino-2-methylbenzenesulfonic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

3-Hydroxy-2-naphthoic acid

Sodium hydroxide (NaOH)

Calcium chloride (CaCl₂)

Ice

Workflow Diagram:
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Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Precipitation

Step 4: Isolation and Purification

Dissolve 4-amino-2-methyl-
benzenesulfonic acid in HCl

Cool to 0-5°C

Add NaNO₂ solution dropwise

Stir to form diazonium salt

Slowly add diazonium salt
 solution to the naphthoate solution

Dissolve 3-hydroxy-2-naphthoic
 acid in NaOH solution

Cool to 0-5°C

Maintain alkaline pH

Heat the reaction mixture

Add CaCl₂ solution

Lithol Rubine BK precipitates

Filter the precipitate

Wash with water

Dry the final product

Click to download full resolution via product page

Caption: Synthesis workflow for Lithol Rubine BK.
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Detailed Methodology:

Diazotization: 4-Amino-2-methylbenzenesulfonic acid is dissolved in a dilute solution of

hydrochloric acid. The solution is then cooled to a temperature between 0 and 5°C using an

ice bath. A pre-cooled aqueous solution of sodium nitrite is added dropwise to the amine

solution while maintaining the low temperature and stirring continuously. The reaction results

in the formation of the corresponding diazonium salt.

Azo Coupling: In a separate vessel, 3-hydroxy-2-naphthoic acid is dissolved in an aqueous

solution of sodium hydroxide to form the sodium naphthoate salt. This solution is also cooled

to 0-5°C. The previously prepared cold diazonium salt solution is then slowly added to the

sodium naphthoate solution. The pH of the reaction mixture is maintained on the alkaline

side to facilitate the coupling reaction.

Precipitation: Upon completion of the coupling reaction, the mixture is heated. An aqueous

solution of calcium chloride is then added to the reaction mixture. This results in the

precipitation of the calcium salt of the azo dye, which is Lithol Rubine BK.[5]

Isolation and Purification: The precipitated Lithol Rubine BK is isolated from the reaction

mixture by filtration. The collected solid is then washed thoroughly with water to remove any

unreacted starting materials and soluble byproducts. Finally, the purified pigment is dried to

obtain the final product in the form of a red powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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